cyclo(L-Phe-L-Val)
cyclo(L-Phe-L-Val)
Cyclo(L-Phe-L-Val) is a metabolite of the sponge bacterium Pseudoalteromonas sp. NJ6-3-1 that can autoinduce production of antibacterial substances active against S. aureus when co-cultured at a low cell density. It induces neurite outgrowth and branching of chick cortical neurons in vitro when used at concentrations of 16 and 32 µM. It increases phosphorylation of the PI3K substrate Akt, and neurite outgrowth induced by cyclo(L-Phe-L-Val) can be blocked by the PI3K inhibitor LY294002. Cyclo(L-Phe-L-Val) enhances axon sprouting of calcitonin gene-related protein positive (CGRP+) primary afferents in the spinal cord following crush injury and of serotonin neurons in uninjured spinal cord. Cyclo(L-Phe-L-Val) is also a bitter taste component of cocoa and roasted coffee.
Cyclo-(L-Val-L-Phe) is a natural product found in Streptomyces with data available.
Cyclo-(L-Val-L-Phe) is a natural product found in Streptomyces with data available.
Brand Name:
Vulcanchem
CAS No.:
35590-86-4
VCID:
VC0149012
InChI:
InChI=1S/C14H18N2O2/c1-9(2)12-14(18)15-11(13(17)16-12)8-10-6-4-3-5-7-10/h3-7,9,11-12H,8H2,1-2H3,(H,15,18)(H,16,17)/t11-,12-/m0/s1
SMILES:
CC(C)C1C(=O)NC(C(=O)N1)CC2=CC=CC=C2
Molecular Formula:
C14H18N2O2
Molecular Weight:
246.308
cyclo(L-Phe-L-Val)
CAS No.: 35590-86-4
Cat. No.: VC0149012
Molecular Formula: C14H18N2O2
Molecular Weight: 246.308
Purity: 95% min.
* For research use only. Not for human or veterinary use.
Specification
| Description | Cyclo(L-Phe-L-Val) is a metabolite of the sponge bacterium Pseudoalteromonas sp. NJ6-3-1 that can autoinduce production of antibacterial substances active against S. aureus when co-cultured at a low cell density. It induces neurite outgrowth and branching of chick cortical neurons in vitro when used at concentrations of 16 and 32 µM. It increases phosphorylation of the PI3K substrate Akt, and neurite outgrowth induced by cyclo(L-Phe-L-Val) can be blocked by the PI3K inhibitor LY294002. Cyclo(L-Phe-L-Val) enhances axon sprouting of calcitonin gene-related protein positive (CGRP+) primary afferents in the spinal cord following crush injury and of serotonin neurons in uninjured spinal cord. Cyclo(L-Phe-L-Val) is also a bitter taste component of cocoa and roasted coffee. Cyclo-(L-Val-L-Phe) is a natural product found in Streptomyces with data available. |
|---|---|
| CAS No. | 35590-86-4 |
| Molecular Formula | C14H18N2O2 |
| Molecular Weight | 246.308 |
| IUPAC Name | (3S,6S)-3-benzyl-6-propan-2-ylpiperazine-2,5-dione |
| Standard InChI | InChI=1S/C14H18N2O2/c1-9(2)12-14(18)15-11(13(17)16-12)8-10-6-4-3-5-7-10/h3-7,9,11-12H,8H2,1-2H3,(H,15,18)(H,16,17)/t11-,12-/m0/s1 |
| SMILES | CC(C)C1C(=O)NC(C(=O)N1)CC2=CC=CC=C2 |
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